Cas no 175215-11-9 (3-Pyridazinamine, 6-chloro-5-(1-methylethyl)-)

• Product Name: 3-Pyridazinamine, 6-chloro-5-(1-methylethyl)-
• CAS No: 175215-11-9
• MF: C₇H₁₀ClN₃
• MW: 171.627399921417
• CID: 3814702
• PubChem ID: 18995743
• Update Time: 2025-04-22

3-Pyridazinamine, 6-chloro-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinamine, 6-chloro-5-(1-methylethyl)-
• 6-chloro-5-isopropylpyridazin-3-ylamine
• SCHEMBL3268711
• E71770
• WS-02627
• 6-CHLORO-5-(PROPAN-2-YL)PYRIDAZIN-3-AMINE
• 6-Chloro-5-isopropylpyridazin-3-amine
• FAYFZSXZSOWNFP-UHFFFAOYSA-N
• 6-chloro-5-isopropyl-pyridazin-3-ylamine
• 6-chloro-5-propan-2-ylpyridazin-3-amine
• 175215-11-9
• MFCD20702415

• Inchi： 1S/C7H10ClN3/c1-4(2)5-3-6(9)10-11-7(5)8/h3-4H,1-2H3,(H2,9,10)
• InChI Key： FAYFZSXZSOWNFP-UHFFFAOYSA-N
• SMILES： C1(N)=NN=C(Cl)C(C(C)C)=C1

Computed Properties

• Exact Mass: 171.0563250Da
• Monoisotopic Mass: 171.0563250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.8Ų